Cas no 73318-15-7 (Benzonitrile, 3-acetyl-2-amino-5,6-dimethyl-)

• Product Name: Benzonitrile, 3-acetyl-2-amino-5,6-dimethyl-
• CAS No: 73318-15-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 542660
• PubChem ID: 12569770
• Update Time: 2025-04-19

Benzonitrile, 3-acetyl-2-amino-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-acetyl-2-amino-5,6-dimethyl-
• 3-acetyl-2-amino-5,6-dimethylbenzonitrile
• DTXSID30502901
• 73318-15-7
• CHEMBL355210

• Inchi： 1S/C11H12N2O/c1-6-4-9(8(3)14)11(13)10(5-12)7(6)2/h4H,13H2,1-3H3
• InChI Key： BJWMVLCYTLBODE-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.9Ų